Cas no 2803851-38-7 (3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- )

• Product Name: 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)-
• CAS No: 2803851-38-7
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5570308
• Update Time: 2025-08-03

3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-(4-bromophenoxy)-3-azetidinecarboxylic acid (ACI)
• 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)-

• Inchi： 1S/C12H12BrNO4/c1-8(15)14-6-12(7-14,11(16)17)18-10-4-2-9(13)3-5-10/h2-5H,6-7H2,1H3,(H,16,17)
• InChI Key： GMOWWIOTUWEYDP-UHFFFAOYSA-N
• SMILES： O=C(C1(CN(C(C)=O)C1)OC1C=CC(Br)=CC=1)O

Additional information on 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)-

Introduction to 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- (CAS No. 2803851-38-7)

3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)-, identified by the Chemical Abstracts Service Number (CAS No.) 2803851-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine family, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of an acetyl group at the 1-position and a 4-bromophenoxy moiety at the 3-position introduces unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural configuration of 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- imparts distinct reactivity patterns, making it a versatile building block for drug discovery and development. The azetidine ring itself is known for its stability and ability to mimic more complex cyclic structures in biological systems. This characteristic is particularly useful in designing molecules that can interact with biological targets in a precise manner. Additionally, the acetyl group and the bromophenoxy substituent provide sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- exemplifies this trend, as it combines the favorable features of azetidine with additional functional groups that enhance its utility in medicinal chemistry. The bromine atom in the 4-bromophenoxy group, for instance, serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. For example, studies have indicated that derivatives of azetidine can exhibit antimicrobial and anti-inflammatory properties. The acetyl group can be further modified to introduce hydroxyl or amine functionalities, which are common motifs in drug molecules designed to interact with protein targets.

The 4-bromophenoxy substituent adds another layer of complexity to the compound's chemical behavior. This group not only enhances its reactivity but also influences its solubility and metabolic stability. These factors are critical considerations in drug design, as they can impact how well a compound is absorbed, distributed, metabolized, and excreted by the body (ADME properties). By carefully optimizing these structural elements, chemists can develop lead compounds with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)-. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound and its derivatives. These innovations are particularly valuable in industrial settings where cost-effectiveness and reproducibility are paramount. Moreover, computational chemistry tools have been employed to predict the biological activity of various derivatives before they are synthesized experimentally, significantly reducing the time and resources required for drug discovery.

The role of CAS No. 2803851-38-7 in academic and industrial research underscores its importance as a key intermediate. Its unique structural features make it a valuable asset for medicinal chemists working on projects ranging from antibiotic development to targeted cancer therapies. As our understanding of biological systems continues to evolve, compounds like 3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- will likely play an increasingly significant role in shaping the future of pharmaceutical innovation.

In conclusion,3-Azetidinecarboxylic acid, 1-acetyl-3-(4-bromophenoxy)- (CAS No. 2803851-38-7) represents a promising candidate for further exploration in drug discovery and development. Its combination of structural versatility and functional reactivity positions it as a valuable tool for synthetic chemists and biologists alike. As research progresses，this compound is expected to contribute significantly to advancements in medicinal chemistry，offering new opportunities for therapeutic intervention across various diseases.